Cas no 1261170-75-5 (Aldicarb-[13C2,D3])

• Product Name: Aldicarb-[13C2,D3]
• CAS No: 1261170-75-5
• MF: C₇H₁₄N₂O₂S
• MW: 195.267055034637
• MDL: MFCD17677362
• CID: 1058049
• PubChem ID: 329764855
• Update Time: 2025-08-05

Aldicarb-[13C2,D3] Chemical and Physical Properties

Names and Identifiers

• Aldicarb-[13C2,D3]
• Aldicarb-(N-methyl-13C,d3 carbamoyl-13C)
• (1E)-2-Methyl-2-(methylthio)-O-[(methyl-13C-d3-amino)carbonyl-13C]oxime propanal
• Aldicarb-(N-methyl-13C,d3 carbamoyl-13C) >=98 atom %, >=98% (CP)
• 1261170-75-5
• Aldicarb-?(N-?methyl-?13C,?D3 carbamoyl-?13C)?

• MDL： MFCD17677362
• Inchi： 1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-/i3+1D3,6+1
• InChI Key： QGLZXHRNAYXIBU-ZBTVZLOQSA-N
• SMILES： S(C)C(/C=N\O[13C](N[13C]([2H])([2H])[2H])=O)(C)C

Computed Properties

• Exact Mass: 195.10313878g/mol
• Monoisotopic Mass: 195.10313878g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  

Aldicarb-[13C2,D3] Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H330-H311-H410
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 1 - MP - RQ - Toxic solids, organic, n.o.s. HI: all
• WGK Germany：3
• Hazard Category Code： 24-26/28-50/53
• Safety Instruction： 22-36/37-45-60-61
• Hazardous Material Identification：
• Storage Condition：−20°C
  −20°C

Additional information on Aldicarb-[13C2,D3]

Comprehensive Analysis of Aldicarb-[13C2,D3] (CAS No. 1261170-75-5): Applications and Innovations in Isotope-Labeled Research

In the realm of isotope-labeled compounds, Aldicarb-[13C2,D3] (CAS No. 1261170-75-5) stands out as a critical tool for advanced analytical and environmental research. This stable isotope-labeled derivative of aldicarb is widely utilized in mass spectrometry, environmental fate studies, and metabolic research. The incorporation of 13C and D3 isotopes enhances its detectability and accuracy, making it indispensable for trace analysis and quantification in complex matrices.

The growing demand for isotope-labeled standards like Aldicarb-[13C2,D3] reflects the increasing emphasis on precision in analytical chemistry. Researchers and laboratories are increasingly focusing on environmental monitoring and food safety testing, where this compound plays a pivotal role. Its ability to serve as an internal standard minimizes matrix effects, ensuring reliable data in LC-MS/MS and GC-MS applications. This aligns with current trends in regulatory compliance and quality control, where accuracy is paramount.

One of the most searched topics in this domain is the synthesis of stable isotope-labeled compounds. Aldicarb-[13C2,D3] is synthesized through meticulous processes to ensure isotopic purity and chemical stability. The 13C and deuterium (D) labels are strategically placed to maintain the compound's structural integrity while enabling high-resolution detection. This makes it a preferred choice for studies involving pesticide degradation and metabolite profiling, addressing key concerns in sustainable agriculture and eco-toxicology.

Another hot topic is the application of Aldicarb-[13C2,D3] in forensic toxicology. With the rise in demand for accurate biomarker detection, this compound is used to validate analytical methods and calibrate instruments. Its stability and predictable fragmentation patterns in mass spectrometry make it ideal for method development and validation protocols. This is particularly relevant given the increasing scrutiny on laboratory accreditation and data integrity in scientific research.

From an environmental perspective, Aldicarb-[13C2,D3] is instrumental in studying pesticide residues and their transformation products. The compound's labeled atoms allow researchers to track its fate in soil, water, and biota, providing insights into environmental persistence and bioaccumulation. This is crucial for addressing public concerns about chemical exposure and ecological impact, which are frequently searched topics in environmental science forums.

In the pharmaceutical industry, Aldicarb-[13C2,D3] is gaining traction for drug metabolism studies. Its isotopic labels facilitate the differentiation between endogenous and exogenous compounds, enabling precise pharmacokinetic and pharmacodynamic analyses. This is particularly valuable for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a trending area in drug development and personalized medicine.

The future of Aldicarb-[13C2,D3] lies in its adaptability to emerging technologies. With advancements in high-resolution mass spectrometry and data analytics, the compound's utility is expected to expand further. Researchers are also exploring its potential in multi-residue methods, where it can serve as a universal standard for detecting multiple analytes simultaneously. This aligns with the industry's shift toward high-throughput screening and automated workflows.

In conclusion, Aldicarb-[13C2,D3] (CAS No. 1261170-75-5) is a versatile and indispensable tool in modern analytical and environmental research. Its applications span environmental science, forensic toxicology, and pharmaceutical development, addressing some of the most pressing challenges in these fields. As the demand for isotope-labeled standards continues to grow, this compound will remain at the forefront of scientific innovation.